Cas no 2228394-67-8 (7-(2-azidoethyl)-5-bromo-2,3-dihydro-1,4-benzodioxine)

• Product Name: 7-(2-azidoethyl)-5-bromo-2,3-dihydro-1,4-benzodioxine
• CAS No: 2228394-67-8
• MF: C₁₀H₁₀BrN₃O₂
• MW: 284.10930109024
• CID: 6289721
• PubChem ID: 165799169
• Update Time: 2025-10-28

7-(2-azidoethyl)-5-bromo-2,3-dihydro-1,4-benzodioxine Chemical and Physical Properties

Names and Identifiers

• 7-(2-azidoethyl)-5-bromo-2,3-dihydro-1,4-benzodioxine
• 2228394-67-8
• EN300-1919260

• Inchi： 1S/C10H10BrN3O2/c11-8-5-7(1-2-13-14-12)6-9-10(8)16-4-3-15-9/h5-6H,1-4H2
• InChI Key： LIAPFBQPNJRZNU-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1OCCO2)CCN=[N+]=[N-]

Computed Properties

• Exact Mass: 282.99564g/mol
• Monoisotopic Mass: 282.99564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 32.8Ų

Additional information on 7-(2-azidoethyl)-5-bromo-2,3-dihydro-1,4-benzodioxine

7-(2-Azidoethyl)-5-Bromo-2,3-Dihydro-1,4-Benzodioxine: A Comprehensive Overview

The compound 7-(2-Azidoethyl)-5-Bromo-2,3-Dihydro-1,4-Benzodioxine (CAS No. 2228394-67-8) is a structurally complex organic molecule with significant potential in various fields of research and application. This benzodioxine derivative has garnered attention due to its unique chemical properties and functional groups, which make it a valuable compound in the realms of medicinal chemistry, materials science, and biochemistry.

The molecular structure of 7-(2-Azidoethyl)-5-Bromo-2,3-Dihydro-1,4-Benzodioxine is characterized by a benzodioxine ring system with a bromine substituent at position 5 and an azide-containing ethyl group at position 7. The presence of the azide group (-N₃) introduces reactivity that is highly desirable in click chemistry applications. Recent studies have highlighted the utility of azide-containing compounds in the synthesis of bioactive molecules and advanced materials.

One of the most promising applications of this compound lies in its potential as a precursor for drug delivery systems. The bromine atom at position 5 can serve as a site for further functionalization, enabling the attachment of targeting ligands or imaging agents. This makes 7-(2-Azidoethyl)-5-Bromo-2,3-Dihydro-1,4-Benzodioxine a versatile building block for constructing multifunctional molecules with therapeutic and diagnostic capabilities.

Recent advancements in click chemistry have further underscored the importance of azide-containing compounds like 7-(2-Azidoethyl)-5-Bromo-2,3-Dihydro-1,4-Benzodioxine. The copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction has been extensively utilized to create stable triazole linkages between biomolecules and synthetic systems. This reaction has found applications in the development of biosensors, drug delivery vehicles, and nanomaterials.

In addition to its role in click chemistry, 7-(2-Azidoethyl)-5-Bromo-2,3-Dihydro-1,4-Benzodioxine has shown promise in the field of radiopharmaceuticals. The bromine atom can be isotopically labeled with bromine-76 or bromine-80 to create imaging agents for positron emission tomography (PET) or single-photon emission computed tomography (SPECT). These radiolabeled compounds have the potential to revolutionize early disease detection and personalized medicine.

The synthesis of 7-(2-Azidoethyl)-5-Bromo-2,3-Dihydro-1,4-Benzodioxine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring that this compound is readily available for large-scale applications.

From a structural perspective, the benzodioxine ring system provides stability and rigidity to the molecule while also offering opportunities for further functionalization. The dihydro nature of the ring suggests that this compound may exhibit unique electronic properties compared to fully aromatic benzodioxines.

Recent studies have also explored the use of 7-(2-Azidoethyl)-5-Bromo-2,3-Dihydro-1,4-Benzodioxine in polymer chemistry. By incorporating this compound into polymer networks via click reactions or other coupling methods, scientists have developed novel materials with enhanced mechanical properties and stimuli-responsive behaviors.

In conclusion, 7-(2-Azidoethyl)-5-Bromo-2,3-Dihydro-1,4-Benzodioxine stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique combination of functional groups and structural features positions it as an essential tool for researchers working on cutting-edge projects in medicinal chemistry